N-(5-chloro-2-pyridinyl)-3-fluorobenzamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-3-fluorobenzamide
• InChI: InChI=1S/C12H8ClFN2O/c13-9-4-5-11(15-7-9)16-12(17)8-2-1-3-10(14)6-8/h1-7H,(H,15,16,17)
• InChI Key: KBFILAATQFEGDQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=NC=C(C=C2)Cl
• Molecular Formula: C12H8ClFN2O
• Molecular Weight: 250.65 g/mol

Description

N-(5-chloro-2-pyridinyl)-3-fluorobenzamide, also known as GSK-3 inhibitor VIII, is a chemical compound used in scientific research for its ability to inhibit the activity of glycogen synthase kinase-3 (GSK-3). GSK-3 is a key enzyme involved in various signaling pathways and has been implicated in several diseases, including Alzheimer's disease, bipolar disorder, and diabetes. The inhibition of GSK-3 by N-(5-chloro-2-pyridinyl)-3-fluorobenzamide has potential therapeutic applications in these diseases.

Mechanism of Action

N-(5-chloro-2-pyridinyl)-3-fluorobenzamide inhibits N-(5-chloro-2-pyridinyl)-3-fluorobenzamide activity by binding to the ATP-binding site of the enzyme, preventing the phosphorylation of downstream targets. This leads to downstream effects such as increased glycogen synthesis, improved glucose metabolism, and reduced beta-amyloid levels.
Biochemical and Physiological Effects:
The inhibition of N-(5-chloro-2-pyridinyl)-3-fluorobenzamide by N-(5-chloro-2-pyridinyl)-3-fluorobenzamide has several biochemical and physiological effects. It leads to increased glycogen synthesis and improved glucose metabolism, which has potential therapeutic applications in diabetes. It also reduces beta-amyloid levels in Alzheimer's disease, which has potential therapeutic applications in the treatment of this disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-chloro-2-pyridinyl)-3-fluorobenzamide in lab experiments include its specificity for N-(5-chloro-2-pyridinyl)-3-fluorobenzamide, its ability to inhibit N-(5-chloro-2-pyridinyl)-3-fluorobenzamide activity in vitro and in vivo, and its potential therapeutic applications in several diseases. The limitations include the need for careful dosing and monitoring, as well as potential off-target effects.

Future Directions

There are several future directions for the use of N-(5-chloro-2-pyridinyl)-3-fluorobenzamide in scientific research. These include further investigation of its potential therapeutic applications in diabetes, Alzheimer's disease, and cancer. It may also be useful in the study of other diseases and signaling pathways involving N-(5-chloro-2-pyridinyl)-3-fluorobenzamide. In addition, the development of more specific and potent N-(5-chloro-2-pyridinyl)-3-fluorobenzamide inhibitors based on the structure of N-(5-chloro-2-pyridinyl)-3-fluorobenzamide may lead to improved therapeutic outcomes.

Synthesis Methods

The synthesis of N-(5-chloro-2-pyridinyl)-3-fluorobenzamide involves the reaction of 3-fluorobenzoic acid with 5-chloro-2-pyridinecarboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with an amine such as 2-aminoethanol to yield the final product.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-3-fluorobenzamide has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to inhibit N-(5-chloro-2-pyridinyl)-3-fluorobenzamide activity in vitro and in vivo, leading to improved glucose metabolism in diabetic animal models. It has also been shown to improve cognitive function and reduce beta-amyloid levels in Alzheimer's disease animal models. In addition, N-(5-chloro-2-pyridinyl)-3-fluorobenzamide has been investigated for its potential role in cancer therapy, as N-(5-chloro-2-pyridinyl)-3-fluorobenzamide is involved in tumor growth and survival.